N-(2,4-dimethoxybenzyl)-3-[1-(4,4,4-trifluorobutyl)-3-piperidinyl]propanamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(4,4,4-trifluorobutyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C21H31F3N2O3/c1-28-18-8-7-17(19(13-18)29-2)14-25-20(27)9-6-16-5-3-11-26(15-16)12-4-10-21(22,23)24/h7-8,13,16H,3-6,9-12,14-15H2,1-2H3,(H,25,27)
• InChI Key: PQSILZUCPRVMEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)CCCC(F)(F)F)OC
• Molecular Formula: C21H31F3N2O3
• Molecular Weight: 416.5 g/mol

Description

N-(2,4-dimethoxybenzyl)-3-[1-(4,4,4-trifluorobutyl)-3-piperidinyl]propanamide, also known as TFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. TFP is a synthetic compound that is used as a tool to study the function of certain proteins in the body.

Mechanism of Action

N-(2,4-dimethoxybenzyl)-3-[1-(4,4,4-trifluorobutyl)-3-piperidinyl]propanamide acts as a selective agonist or antagonist for specific GPCRs. It binds to the receptor and activates or inhibits downstream signaling pathways. The specific mechanism of action varies depending on the GPCR being studied.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific GPCR being studied. It has been shown to regulate neurotransmitter release, modulate pain perception, and regulate blood pressure, among other effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethoxybenzyl)-3-[1-(4,4,4-trifluorobutyl)-3-piperidinyl]propanamide in lab experiments is its selectivity for specific GPCRs. This allows researchers to study the function of individual receptors without affecting other signaling pathways. However, one limitation of this compound is its potential off-target effects, which can complicate experimental results.

Future Directions

There are several future directions for the use of N-(2,4-dimethoxybenzyl)-3-[1-(4,4,4-trifluorobutyl)-3-piperidinyl]propanamide in scientific research. One potential application is in the development of new drugs that target specific GPCRs. This compound can be used to identify potential therapeutic targets and to develop drugs that selectively activate or inhibit these targets. Additionally, this compound can be used to study the function of GPCRs in various disease states, such as cancer, cardiovascular disease, and neurological disorders. Further research is needed to fully understand the potential applications of this compound in scientific research.
In conclusion, this compound, or this compound, is a synthetic compound that has significant potential in scientific research. Its selectivity for specific GPCRs allows researchers to study the function of individual receptors and develop new therapeutic targets. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

N-(2,4-dimethoxybenzyl)-3-[1-(4,4,4-trifluorobutyl)-3-piperidinyl]propanamide is synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the formation of the piperidine ring, which is then reacted with 2,4-dimethoxybenzaldehyde to form the benzyl-piperidine intermediate. This intermediate is then reacted with 4,4,4-trifluorobutylamine to form the final product, this compound.

Scientific Research Applications

N-(2,4-dimethoxybenzyl)-3-[1-(4,4,4-trifluorobutyl)-3-piperidinyl]propanamide is primarily used as a tool to study the function of certain proteins in the body. It is commonly used in the research of G protein-coupled receptors (GPCRs), which are a large family of proteins that play a critical role in cellular signaling. This compound is used to selectively activate or inhibit specific GPCRs, allowing researchers to study their function and potential therapeutic applications.